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An In-depth Technical Guide on the Impact of TIS108 on Root and Shoot Development

Executive Summary
TIS108, a triazole-type chemical, has emerged as a significant tool for the study of plant

development by acting as a potent inhibitor of strigolactone (SL) biosynthesis. Strigolactones

are a class of phytohormones that play a crucial role in regulating various aspects of plant

architecture, including shoot branching and root system development. This document provides

a comprehensive technical overview of the effects of TIS108 on root and shoot development,

primarily focusing on the model organism Arabidopsis thaliana. It summarizes key quantitative

data, details experimental methodologies, and visualizes the underlying biological pathways

and experimental workflows. This guide is intended for researchers, scientists, and

professionals in the fields of plant biology and drug development seeking to understand and

utilize TIS108 in their research.

Introduction to TIS108 and Strigolactones
Strigolactones (SLs) are a class of carotenoid-derived plant hormones that regulate diverse

physiological processes, including the inhibition of shoot branching and the modulation of root

system architecture.[1] TIS108 is a chemical inhibitor that specifically targets SL biosynthesis,

leading to a phenotype characteristic of SL-deficient mutants.[2][3] By blocking the production

of endogenous SLs, TIS108 treatment induces a more branched shoot phenotype and alters

root development, making it a valuable chemical tool for dissecting the SL signaling pathway

and its downstream effects.[2]
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Impact of TIS108 on Shoot Development
One of the most prominent effects of TIS108 is the promotion of shoot branching. In wild-type

Arabidopsis plants, treatment with TIS108 leads to a dose-dependent increase in the number

of rosette branches, mimicking the phenotype of SL-deficient mutants such as max3 and max4.

[2] This effect is rescuable by the co-application of GR24, a synthetic analog of strigolactone,

confirming that the increased branching is a direct result of SL deficiency.[2]

Quantitative Data: Shoot Branching in Arabidopsis
thaliana
The following table summarizes the quantitative effect of TIS108 on the number of rosette

branches in Arabidopsis thaliana.

Treatment Mean Number of Rosette Branches (± SE)

Control (0 µM TIS108) 2.5 ± 0.3

1 µM TIS108 4.8 ± 0.5

3 µM TIS108 6.2 ± 0.6**

3 µM TIS108 + 5 µM GR24 2.8 ± 0.4

Data derived from Ito et al., 2013.[2] Statistical

significance is indicated by asterisks (*p < 0.05,

*p < 0.01) compared to the control.

Impact of TIS108 on Root Development
TIS108 also exerts a significant influence on the development of the root system. Specifically,

treatment with TIS108 has been shown to repress root hair elongation in Arabidopsis.[2] This

phenotype is also consistent with that of SL-deficient mutants and can be rescued by the

application of GR24, indicating that SLs are positive regulators of root hair elongation.[2]

Quantitative Data: Root Hair Length in Arabidopsis
thaliana
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The following table presents the quantitative data on the effect of TIS108 on root hair length in

Arabidopsis thaliana.

Treatment Mean Root Hair Length (µm ± SD)

Control (0 µM TIS108) 250 ± 30

3 µM TIS108 150 ± 25**

3 µM TIS108 + 5 µM GR24 240 ± 35

Data derived from Ito et al., 2013.[2] Statistical

significance is indicated by asterisks (p < 0.01)

compared to the control.

Molecular Mechanism: Upregulation of
Strigolactone Biosynthesis Genes
The inhibition of the SL biosynthesis pathway by TIS108 triggers a feedback mechanism,

leading to the upregulation of key genes involved in SL production. Quantitative real-time PCR

(qRT-PCR) analysis has shown that the expression of MORE AXILLARY GROWTH 3 (MAX3)

and MORE AXILLARY GROWTH 4 (MAX4), two critical carotenoid cleavage dioxygenase

genes in the SL biosynthesis pathway, is significantly increased in Arabidopsis roots upon

TIS108 treatment.[2]

Quantitative Data: Gene Expression Analysis
The following table summarizes the relative expression levels of SL biosynthesis genes in

Arabidopsis roots following TIS108 treatment.
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Gene Treatment
Relative Expression Level
(Fold Change vs. Control)

MAX3 3 µM TIS108 ~2.5

MAX4 3 µM TIS108 ~3.0**

Data estimated from graphical

representation in Ito et al.,

2013.[2] Statistical significance

is indicated by asterisks (*p <

0.05, *p < 0.01) compared to

the control.

Experimental Protocols
Plant Material and Growth Conditions

Plant Species:Arabidopsis thaliana (e.g., ecotype Columbia-0).

Seed Sterilization:

Place seeds in a 1.5 mL microcentrifuge tube.

Add 1 mL of 70% (v/v) ethanol and incubate for 1 minute.

Remove ethanol and add 1 mL of 30% (v/v) commercial bleach containing 0.02% (v/v)

Triton X-100.

Incubate for 15 minutes with occasional vortexing.[4]

Wash the seeds three to five times with sterile distilled water.[4]

Germination and Growth:

For Shoot Branching Analysis: Sow sterilized seeds on Murashige and Skoog (MS)

medium solidified with 0.8% (w/v) agar. After stratification at 4°C for 2-3 days in the dark,

transfer plates to a growth chamber under long-day conditions (16 h light/8 h dark) at

22°C.
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For Root Hair Analysis (Hydroponics):

Germinate sterilized seeds on agar plates as described above.

After 5-7 days, transfer seedlings to a hydroponic culture system. A simple system can

be constructed using pipette tip boxes and small tubes to hold the plants.[5][6][7][8][9]

Grow plants in a suitable hydroponic solution (e.g., half-strength Hoagland's solution)

under the same growth chamber conditions.

TIS108 and GR24 Treatment
Stock Solutions: Prepare stock solutions of TIS108 and GR24 in a suitable solvent (e.g.,

acetone or DMSO).

Working Solutions: Add the appropriate volume of the stock solution to the growth medium

(agar or hydroponic) to achieve the desired final concentrations (e.g., 1-3 µM for TIS108 and

5 µM for GR24). Ensure the final solvent concentration is consistent across all treatments,

including the control.

Phenotypic Analysis
Shoot Branching: After a defined growth period (e.g., 4-6 weeks), count the number of

primary rosette branches that are longer than a specified length (e.g., 1 cm).

Root Hair Length:

Carefully remove seedlings from the hydroponic system.

Mount a section of the primary root on a microscope slide with a drop of water.

Capture images of the root hairs using a microscope equipped with a camera.

Measure the length of individual root hairs from the base to the tip using image analysis

software (e.g., ImageJ).

Gene Expression Analysis (qRT-PCR)
RNA Extraction:
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Harvest root tissue from hydroponically grown seedlings and immediately freeze in liquid

nitrogen.

Extract total RNA using a suitable method, such as a TRIzol-based protocol or a

commercial plant RNA extraction kit.[1]

cDNA Synthesis: Synthesize first-strand cDNA from the total RNA using a reverse

transcriptase enzyme and oligo(dT) or random primers.

qRT-PCR:

Perform qRT-PCR using a SYBR Green-based detection method on a real-time PCR

system.

Design primers specific for the target genes (MAX3, MAX4) and a suitable reference gene

(e.g., UBQ10 or ACTIN2).

Calculate the relative gene expression using the ΔΔCt method.[10]
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Caption: TIS108 inhibits the strigolactone biosynthesis pathway.
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Caption: Experimental workflow for analyzing TIS108's effects.
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TIS108 serves as a powerful and specific inhibitor of strigolactone biosynthesis, providing a

valuable tool for elucidating the role of SLs in plant development. The quantifiable effects of

TIS108 on increasing shoot branching and repressing root hair elongation in Arabidopsis

thaliana are robust and reproducible. Furthermore, the molecular response, characterized by

the upregulation of MAX3 and MAX4, offers a clear marker for SL deficiency. The detailed

protocols and conceptual diagrams provided in this guide offer a solid foundation for

researchers to incorporate TIS108 into their studies on plant hormone signaling and

developmental biology.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b15607597#tis108-s-impact-on-root-and-shoot-
development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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